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Compound of Interest

Compound Name: 4-Methoxybutan-1-ol

Cat. No.: B094083 Get Quote

An In-depth Technical Guide on the Core Chemical Properties and Structure of 4-
Methoxybutan-1-ol

This technical guide provides a comprehensive overview of the chemical properties and

structure of 4-methoxybutan-1-ol, tailored for researchers, scientists, and drug development

professionals. It includes a detailed summary of its physicochemical properties, structural

information, relevant experimental protocols, and a visualization of its synthesis pathway.

Chemical Structure and Identification
4-Methoxybutan-1-ol is a primary alcohol and a methoxy ether. Its structure consists of a four-

carbon butane chain with a hydroxyl group at position 1 and a methoxy group at position 4.

Table 1: Structural and Identification Data for 4-Methoxybutan-1-ol
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Identifier Value

IUPAC Name 4-methoxybutan-1-ol[1]

CAS Number 111-32-0[1][2][3]

Molecular Formula C₅H₁₂O₂[1][2][3][4]

SMILES COCCCCO[1]

InChI
InChI=1S/C5H12O2/c1-7-5-3-2-4-6/h6H,2-

5H2,1H3[1]

InChIKey KOVAQMSVARJMPH-UHFFFAOYSA-N[2][3]

Physicochemical Properties
4-Methoxybutan-1-ol is a colorless liquid with a mild, ether-like odor.[4] It is moderately volatile

and exhibits good solubility in water and other polar solvents.[5]

Table 2: Quantitative Physicochemical Properties of 4-Methoxybutan-1-ol

Property Value

Molecular Weight 104.15 g/mol [1][2][3][4]

Boiling Point 66 °C at 7 mmHg[4]

Density 0.93 g/cm³[4]

Flash Point 73 °C (163 °F)[4]

Water Solubility Slightly soluble[4]

Vapor Pressure 0.618 mmHg at 25 °C[4]

Refractive Index 1.4190-1.4330[4]

pKa 15.08 ± 0.10 (Predicted)[4]

Synthesis Pathway
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A common and effective method for the synthesis of 4-methoxybutan-1-ol is the Williamson

ether synthesis. This method involves the reaction of an alkoxide with a primary alkyl halide. In

this case, 1,4-butanediol can be selectively monomethylated.

1,4-Butanediol

Sodium 4-hydroxybutan-1-olate
(Alkoxide Intermediate)

Deprotonation

Sodium Hydride (NaH)
in THF 4-Methoxybutan-1-ol

SN2 Reaction

Methyl Iodide (CH3I)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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